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Compound of Interest

Compound Name: Orfamide B

Cat. No.: B10786166 Get Quote

For immediate release: This document provides essential safety and logistical information for

the proper disposal of Orfamide B, a cyclic lipopeptide with notable biological activity.

Researchers, scientists, and drug development professionals are advised to follow these

procedures to ensure laboratory safety and environmental protection.

Orfamide B, a member of the orfamide family of cyclic lipopeptides produced by Pseudomonas

species, exhibits significant biosurfactant, antifungal, and insecticidal properties.[1][2] While a

specific Safety Data Sheet (SDS) detailing disposal procedures for Orfamide B is not readily

available, its bioactive nature necessitates a cautious and systematic approach to waste

management. The following guidelines are based on established best practices for the disposal

of research-grade, bioactive chemical compounds.

Orfamide B: Key Data
To facilitate proper handling and disposal, key quantitative data for Orfamide B are

summarized below.
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Property Value

CAS Number 939960-35-7

Molecular Formula C₆₃H₁₁₂N₁₀O₁₇

Molecular Weight 1281.6 g/mol

Solubility Soluble in DMF, DMSO, Ethanol, Methanol

Storage Temperature -20°C

Disposal Procedures: A Step-by-Step Guide
The unknown full toxicological and environmental impact of Orfamide B requires that it be

treated as a chemical waste stream. Disposal via standard trash or sanitary sewer is not

recommended.

Personal Protective Equipment (PPE)
Before handling Orfamide B waste, ensure appropriate PPE is worn:

Standard laboratory coat

Safety glasses or goggles

Chemical-resistant gloves (e.g., nitrile)

Waste Segregation and Collection
Proper segregation is critical to prevent accidental reactions and ensure compliant disposal.

Solid Waste:

Collect unused or expired pure Orfamide B, contaminated lab materials (e.g., weigh

boats, pipette tips, gloves, and paper towels) in a dedicated, clearly labeled, and sealable

waste container.

The container should be made of a material compatible with the solvents in which

Orfamide B was dissolved.
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Liquid Waste:

Collect solutions containing Orfamide B in a dedicated, leak-proof, and clearly labeled

waste container.

Do not mix Orfamide B waste with other chemical waste streams unless compatibility has

been verified.

Sharps Waste:

Needles, syringes, or other sharps contaminated with Orfamide B should be disposed of

in a designated, puncture-resistant sharps container labeled for chemically contaminated

sharps.

Labeling of Waste Containers
All waste containers must be clearly and accurately labeled. The label should include:

The words "Chemical Waste"

The full chemical name: "Orfamide B"

The concentration and quantity of Orfamide B

The solvent(s) present in the container

The date of accumulation

The name of the principal investigator or laboratory contact

Storage of Waste
Store Orfamide B waste in a designated satellite accumulation area within the laboratory. This

area should be:

At or near the point of generation

Under the control of laboratory personnel
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Away from general laboratory traffic

In secondary containment to prevent spills

Final Disposal
Arrange for the collection and disposal of Orfamide B waste through your institution's

Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal

contractor. Do not attempt to treat or neutralize Orfamide B waste unless a validated protocol

is available and approved by your institution's safety office.

Experimental Protocols
Currently, there are no established and validated experimental protocols for the chemical

neutralization or inactivation of Orfamide B for disposal purposes. Therefore, the

recommended procedure is collection and disposal via a licensed waste management provider.

Visualizing the Disposal Workflow
The following diagram illustrates the logical flow for the proper disposal of Orfamide B.
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Caption: Workflow for the proper disposal of Orfamide B waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Frontiers | Biosynthesis, Chemical Structure, and Structure-Activity Relationship of
Orfamide Lipopeptides Produced by Pseudomonas protegens and Related Species
[frontiersin.org]

2. Biosynthesis, Chemical Structure, and Structure-Activity Relationship of Orfamide
Lipopeptides Produced by Pseudomonas protegens and Related Species - PubMed

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b10786166?utm_src=pdf-body-img
https://www.benchchem.com/product/b10786166?utm_src=pdf-body
https://www.benchchem.com/product/b10786166?utm_src=pdf-custom-synthesis
https://www.frontiersin.org/journals/microbiology/articles/10.3389/fmicb.2016.00382/full
https://www.frontiersin.org/journals/microbiology/articles/10.3389/fmicb.2016.00382/full
https://www.frontiersin.org/journals/microbiology/articles/10.3389/fmicb.2016.00382/full
https://pubmed.ncbi.nlm.nih.gov/27065956/
https://pubmed.ncbi.nlm.nih.gov/27065956/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10786166?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Proper Disposal of Orfamide B: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10786166#orfamide-b-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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